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Compound of Interest

Compound Name: Soda lime

Cat. No.: B591003

Technical Support Center: Soda Lime

This guide provides troubleshooting information and frequently asked questions regarding the
use of soda lime for carbon dioxide (CO:z) absorption in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is the primary indicator that my soda lime is exhausted?

Al: The most common and immediate indicator is a color change in the soda lime granules.[1]
Most soda limes contain a pH-sensitive indicator dye, such as ethyl violet, which changes
color as the material absorbs CO:2.[2][3][4] The typical change is from white or off-white to
purple or pink.[1][5][6]

Q2: What does the color change signify chemically?

A2: The color change is triggered by a drop in pH.[1] Fresh soda lime is highly alkaline (pH
~13.5-14).[3][7] As it absorbs COz, carbonic acid (H2CO3) is formed, which then reacts with the
hydroxides in the soda lime.[2] This neutralization reaction lowers the pH. When the pH drops
below a certain threshold (e.g., pH 10 for ethyl violet), the indicator dye changes color,
signaling that the absorbent's capacity is diminishing.[3]

Q3: How much of the canister should change color before | need to replace it?

A3: A general guideline is to replace the soda lime when approximately two-thirds of the
absorbent canister has changed color.[1][6]
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Q4: Is the color change a completely reliable indicator of exhaustion?

A4: No, the color change is a useful but not always reliable indicator.[1][3][8] Several factors
can give a false sense of security:

o Color Reversion: After a period of rest, the exhausted purple color can revert to white.[1] This
is due to a slow regeneration of sodium hydroxide which raises the pH, but it does not
restore the CO2 absorption capacity.[3] Upon reuse, the purple color will return rapidly.[1]

o Dehydration: Soda lime requires moisture for the chemical reaction to occur. If the granules
become too dry, they may not change color even when exhausted.[8]

e Channeling: Gas may flow through a narrow channel in the canister, exhausting only a small,
potentially hidden portion of the soda lime while the rest appears fresh.[1]

e Dye Deactivation: Prolonged exposure to bright fluorescent lights can deactivate the ethyl
violet indicator.[9]

Q5: Besides color change, what are other signs of soda lime exhaustion?
A5: Other key indicators include:

 Increased Inspired CO2: The most accurate method is to monitor the inspired COz2
concentration using a capnograph. Arise from a baseline of zero indicates that the soda
lime is no longer effectively removing CO2.[4][8][9]

o Lack of Heat: The CO2z absorption reaction is exothermic (produces heat). A cool canister
during active use suggests the reaction has ceased and the soda lime is exhausted.[1][10]

e Hardness of Granules: The granules may become hard and brittle as they are exhausted.[1]

» Clinical Signs: In animal studies, signs of hypercapnia (excess COz2), such as an increased
breathing rate (tachypnea), may be observed.[1][8]

Troubleshooting Guide

Q: Why did my soda lime change color prematurely or much faster than expected? A: This can
be caused by several factors:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.dispomed.com/detect-soda-lime-exhaustion/
https://media.intersurgical.com/Intersurgical/landing_pages/absorbents/pdfs/background/carbon-dioxide-absorbents-faqs.pdf
https://vetnurse.com.au/2015/09/14/changing-soda-lime/
https://www.dispomed.com/detect-soda-lime-exhaustion/
https://media.intersurgical.com/Intersurgical/landing_pages/absorbents/pdfs/background/carbon-dioxide-absorbents-faqs.pdf
https://www.dispomed.com/detect-soda-lime-exhaustion/
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://vetnurse.com.au/2015/09/14/changing-soda-lime/
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.dispomed.com/detect-soda-lime-exhaustion/
https://anesthesiaexperts.com/ace-question-4/
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://healthprofessions.udmercy.edu/academics/na/agm/07.htm
https://vetnurse.com.au/2015/09/14/changing-soda-lime/
https://anesthesiaexperts.com/ace-question-4/
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.dispomed.com/detect-soda-lime-exhaustion/
https://pubmed.ncbi.nlm.nih.gov/2500041/
https://www.dispomed.com/detect-soda-lime-exhaustion/
https://www.dispomed.com/detect-soda-lime-exhaustion/
https://vetnurse.com.au/2015/09/14/changing-soda-lime/
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e High CO:z Load: Higher than usual metabolic COz production from the subject.

e High Gas Flow Rates: High fresh gas flow can accelerate the drying of the granules and
reduce the efficiency of absorption.[3]

e Improper Packing: Loose packing can lead to "channeling," where gas bypasses most of the
granules, causing rapid exhaustion along the channel.[1]

Q: There is no color change, but | suspect the soda lime is exhausted. What should | do? A:
Do not rely solely on the absence of color change.[8] The most definitive way to confirm
exhaustion is by using a capnograph to measure the inspired CO2 concentration (FiCOz2).[4] If
the FiCOz is greater than zero, the soda lime is exhausted and must be changed immediately.
[9] You can also check for a lack of heat production from the canister during use.[10]

Q: The exhausted color faded overnight. Can | reuse the soda lime? A: No. The fading of the
color is a known phenomenon called "regeneration,” but it is misleading.[1][3] The absorption
capacity is not restored, and the soda lime will become exhausted again very quickly upon re-
exposure to COz2.[1][8] Always replace soda lime that has previously indicated exhaustion.

Q: The color change in my canister is uneven. What does this mean? A: Uneven color change
is a classic sign of channeling.[1] This occurs when the soda lime granules are not packed
uniformly, allowing gas to take the path of least resistance. This is a critical issue because
significant amounts of CO:z can pass through the canister even if large portions of the soda
lime remain fresh. The canister should be repacked or replaced.

Data Presentation

Table 1: Soda Lime Composition and COz Absorption Capacity
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Parameter Value Reference(s)

Typical Composition

Calcium Hydroxide (Ca(OH)z) ~80% [7]
Water (H20) ~15% [7]
Sodium Hydroxide (NaOH) ~5% [7]
Potassium Hydroxide (KOH) <0.1% [7]
Silica (for hardness) Added in small amounts [7]

CO2z Absorption Capacity

] ~19 g of CO2 per 100 g of
Soda Lime [7]
absorbent

Approx. 15-26 L of CO2 per

[21[7]
100 g of absorbent
Amsorb® (calcium hydroxide Approx. 50% of soda lime's 7]
lime) capacity

Experimental Protocols

Protocol: Determining Soda Lime Exhaustion Using Capnography

Objective: To accurately determine the functional exhaustion point of a soda lime canister by
monitoring inspired carbon dioxide (FICOz2).

Methodology:

o Setup: Integrate a capnograph into the breathing circuit of your experimental setup. Ensure
the gas sampling line is placed correctly to measure the composition of the inspired gas (the
gas flowing towards the subject after passing through the CO:z absorber).

» Establish Baseline: Before introducing a subject or a source of COz, run the system with
fresh gas flow to purge the circuit. The capnograph should display an FICO:2 reading of zero.
This is your baseline.
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« Initiate Experiment: Begin the experiment, allowing the gas to circulate through the soda
lime canister.

» Continuous Monitoring: Continuously monitor the capnograph waveform and the numerical
FiCO2 value throughout the experiment.

« |dentify Exhaustion Point: Soda lime exhaustion is indicated when the capnograph baseline
begins to rise above zero.[8] This means CO: is no longer being fully absorbed and is
present in the inspired gas.

o Action: A confirmed and sustained rise in FICOz above the baseline (e.g., >0.5%) indicates
that the soda lime is exhausted and must be replaced immediately to prevent hypercapnia.

[3]

Mandatory Visualization
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Caption: Decision flowchart for assessing soda lime exhaustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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